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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzal diacetate, also known as benzylidene diacetate (CAS No. 581-55-5), is an organic

compound with applications in organic synthesis and the flavor and fragrance industry.[1] Its

pleasant aroma makes it a valuable ingredient in the creation of various scents and tastes.[2][3]

This document provides detailed application notes and protocols for the use of benzal
diacetate in flavor and fragrance chemistry, addressing its synthesis, sensory properties,

stability, and analytical evaluation. While benzal diacetate is a known chemical entity, it is

important to note that as of this document's creation, a specific FEMA (Flavor and Extract

Manufacturers Association) number or a definitive GRAS (Generally Recognized as Safe)

status for benzal diacetate has not been identified in the public domain. The related

compound, benzyl acetate, does have a FEMA number (2135) and is considered GRAS.[4][5]

Therefore, the application of benzal diacetate in food products should be approached with

caution and in compliance with relevant regulatory requirements.

Chemical and Physical Properties
A summary of the key chemical and physical properties of benzal diacetate is presented in

Table 1.

Table 1: Chemical and Physical Properties of Benzal Diacetate
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Property Value Reference(s)

CAS Number 581-55-5 [2][6]

Molecular Formula C₁₁H₁₂O₄ [2][6]

Molecular Weight 208.21 g/mol [2][6]

Appearance
White to almost white powder

or lump
[7]

Melting Point 44-46 °C [3][8]

Boiling Point 154 °C / 20 mmHg [3][8]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

methanol. Insoluble in water.

[3][7][8]

Synonyms

Benzylidene diacetate,

Phenylmethanediol diacetate,

(Acetyloxy)(phenyl)methyl

acetate

[3][6]

Synthesis of Benzal Diacetate
Benzal diacetate can be synthesized through the acid-catalyzed reaction of benzaldehyde

with acetic anhydride.[9]

Experimental Protocol: Synthesis of Benzal Diacetate
Materials:

Benzaldehyde (free of benzoic acid)

Acetic anhydride

Concentrated sulfuric acid

Ether
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Dilute sodium carbonate solution

Sodium sulfate

Water

Procedure:

To a mixture of 10.6 g of acetic anhydride and 0.1 g of concentrated sulfuric acid, add 10 g

(0.094 mole) of benzaldehyde.

Agitate the mixture and cool it to ensure the temperature does not exceed 70°C.

Allow the mixture to stand at room temperature for 24 hours.

Dissolve the resulting mixture in ether.

Extract the ethereal solution with water, followed by a dilute sodium carbonate solution, and

then again with water.

Dry the ethereal solution over sodium sulfate.

Distill the solution to obtain benzal diacetate. The expected boiling point is 154°C at 20

mmHg, and the melting point is 46°C. The anticipated yield is approximately 16 g (81%).[9]

Diagram 1: Synthesis of Benzal Diacetate
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Caption: Workflow for the synthesis of benzal diacetate.

Sensory Properties and Applications
While specific quantitative odor and taste threshold data for benzal diacetate are not readily

available in the literature, its aroma is generally described as pleasant.[2] It is often compared

to the closely related and widely used benzyl acetate, which possesses a sweet, fruity, and

floral aroma reminiscent of jasmine, pear, and banana.[10][11]

Application in Fragrance Chemistry
Benzal diacetate's pleasant aromatic profile suggests its use in various fragrance applications,

particularly in floral and fruity accords. It can be explored as a component in jasmine, gardenia,

and other white floral fragrances to impart a unique nuance.

Diagram 2: Potential Role in a Jasmine Accord
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Caption: Hypothetical placement of benzal diacetate in a jasmine fragrance structure.

Application in Flavor Chemistry
Given the lack of a FEMA GRAS status, the use of benzal diacetate in food products requires

thorough safety evaluation and regulatory approval. However, based on its structural similarity

to other flavor compounds, it could potentially contribute to fruity and almond-like flavor profiles.

Its stability under acidic conditions suggests potential utility in beverages and other acidic food

products.

Stability of Benzal Diacetate
Benzal diacetate is reported to be remarkably stable in aqueous solutions.[12] However, like

other esters, it can undergo hydrolysis under acidic or basic conditions to yield benzaldehyde

and acetic acid.[2][13][14]

Protocol: Preliminary Stability Testing in an Ethanol-
Based Fragrance Base

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1266101?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266101?utm_src=pdf-body
https://www.benchchem.com/product/b1266101?utm_src=pdf-body
https://www.benchchem.com/product/b1266101?utm_src=pdf-body
https://www.benchchem.com/product/b1266101?utm_src=pdf-body
https://www.researchgate.net/publication/243792747_Why_Is_benzyl-gem-diacetate_remarkably_stable_in_aqueous_solution
https://www.smolecule.com/products/s661991
https://chem.libretexts.org/Courses/Georgia_Southern_University/CHEM_1152%3A_Survey_of_Chemistry_II_(Osborne)/05%3A_Organic_Chemical_Reactions/5.04%3A_Hydrolysis_Reactions
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/15%3A_Organic_Acids_and_Bases_and_Some_of_Their_Derivatives/15.08%3A_Hydrolysis_of_Esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Benzal diacetate

95% Ethanol

Distilled water

pH meter

GC-MS instrument

Procedure:

Prepare a 1% solution of benzal diacetate in 95% ethanol.

Divide the solution into three portions.

Store one portion at room temperature (approx. 25°C) in the dark.

Store the second portion at an elevated temperature (e.g., 40°C) in an oven.

Store the third portion under refrigeration (approx. 4°C).

Analyze the samples by GC-MS at initial, 1-week, 2-week, and 4-week intervals to monitor

the concentration of benzal diacetate and the appearance of any degradation products,

such as benzaldehyde.

At each time point, perform an organoleptic evaluation to assess any changes in the odor

profile.

Diagram 3: Stability Testing Workflow
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Caption: General workflow for stability testing of benzal diacetate.

Analytical Methods
The purity and concentration of benzal diacetate in various matrices can be determined using

gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass

spectrometer (MS).

Protocol: GC-MS Analysis for Purity Assessment
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms or equivalent)

GC Conditions (Example):
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Injector Temperature: 250°C

Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Mode: Split (e.g., 50:1)

MS Conditions (Example):

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-350

Procedure:

Prepare a standard solution of benzal diacetate in a suitable solvent (e.g., ethanol or

hexane) at a known concentration.

Prepare the sample for analysis by diluting it in the same solvent.

Inject the standard and sample solutions into the GC-MS system.

Identify the benzal diacetate peak based on its retention time and mass spectrum. The

mass spectrum of benzal diacetate can be found in the NIST database.[6]

Determine the purity of the sample by calculating the peak area percentage of benzal
diacetate relative to the total peak area of all components.

Diagram 4: Analytical Workflow for Purity Assessment
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Caption: Workflow for GC-MS purity analysis of benzal diacetate.

Conclusion
Benzal diacetate presents an interesting profile for potential applications in the flavor and

fragrance industry due to its pleasant aroma. However, the lack of comprehensive sensory data

and, most importantly, a clear regulatory status (FEMA GRAS) necessitates further research

and evaluation before its widespread use, particularly in food products. The protocols outlined

in this document provide a framework for the synthesis, stability testing, and analytical

evaluation of benzal diacetate, which are essential steps in its further investigation for

commercial applications. Researchers and developers are encouraged to conduct thorough

safety and sensory evaluations to fully characterize this compound and ensure its safe and

effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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